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Introduction

Tbaj-876 is a next-generation diarylquinoline antibiotic currently under development for the
treatment of both drug-susceptible and drug-resistant tuberculosis (TB).[1][2] As a successor to
bedaquiline, Thaj-876 exhibits a more potent in vitro activity against Mycobacterium
tuberculosis, a superior preclinical safety profile, and the potential for a shorter treatment
duration.[2][3][4] These application notes provide a comprehensive overview of the
administration of Thaj-876 in animal models, summarizing key quantitative data and detailing
experimental protocols to guide researchers in preclinical study design.

Mechanism of Action

Tbaj-876 targets the mycobacterial F-ATP synthase, an essential enzyme for energy
production in M. tuberculosis.[1][5][6] The mechanism involves a dual-targeting action on two
subunits of the enzyme:

e c-subunit: Tbaj-876 binds to the c-ring, stalling its rotation and thereby inhibiting ATP
synthesis.[5][7]
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e g-subunit: It also targets the e-subunit, disrupting the coupling of the c-ring's rotation to ATP
synthesis at the catalytic headpiece.[5][6][7]

This dual inhibition is crucial for its potent anti-mycobacterial activity.[5][8] Unlike its
predecessor bedaquiline, Tbaj-876's activity is not dependent on an uncoupler mechanism,
which may contribute to its improved safety profile.[5][8]
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Caption: Mechanism of action of Thaj-876 in Mycobacterium tuberculosis.
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Quantitative Data Summary

The following tables summarize the key in vitro and in vivo efficacy data for Thaj-876 from

preclinical studies.

Table 1: In Vitro Activity of Thaj-876

Parameter Value Reference Strain Notes

More potent than
MIC 0.004 pg/mL H37Rv bedaquiline (MIC:
0.04 pg/mL).[9]

Significantly lower

IC50 (ATP Synthesis) 0.031-0.2nM M. bovis BCG than bedaquiline (5.3
nM).[10]
) ) Retains high potency
MIC against Rv0678 10-fold lower than Isogenic Rv0678 loss- , .
- ] against bedaquiline-
mutant bedaquiline of-function mutant

resistant strains.[3][4]

Table 2: In Vivo Efficacy of Tbaj-876 in Murine Models of
Tuberculosis
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] ) Dosing Efficacy
Animal Model Strain Treatment .
Regimen Outcome
Similar reduction
) H37Rv (Wild- 3.125 mg/kg, in lung CFU as
BALB/c Mice Monotherapy _ .
Type) oral, daily bedaquiline at 25
mg/kg.[9]
Significantly
greater reduction
) H37Rv (Wild- 6.25 and 12.5 in lung CFU
BALB/c Mice Monotherapy )
Type) mg/kg, oral, daily  compared to
bedaquiline at 25
mg/kg.[3][4][9]
Greater efficacy
) =>6.25 mg/kg, compared to
BALB/c Mice Rv0678 Mutant Monotherapy ) -
oral, daily bedaquiline at 25
mg/kg.[3][4]
o ) More effective
Combination with N
) H37Rv & Rv0678 ) >6.25 mg/kg, than bedaquiline
BALB/c Mice Pretomanid and _ o
Mutant ] ) oral, daily combination
Linezolid
therapy.[3][4]
1.6,6.3,25
Dose-dependent
) Beijing VN 2002- mg/kg, oral, 5 o
BALB/c Mice Monotherapy bactericidal
1585 days/week for 4 o
activity.[11]

weeks

Table 3: Pharmacokinetic Parameters of Thaj-876 in
BALB/c Mice
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Dose (oral) AUCO-inf (mg-hiL) Cmax (pg/mL) Notes

Lower exposure than
bedaquiline (20.9 mg-

20 mg/kg 5.61 Not specified
h/L) at the same dose.

[9]

Long-acting injectable
formulation maintains

62.5 mg/kg (IM LAI) 143 (AUCO-6wks) <1 plasma concentrations
=236 ng/mL for 4
weeks.[12]

Long-acting injectable
formulation maintains

125 mg/kg (IM LAI) 206 (AUCO0-6wks) <1 plasma concentrations
=36 ng/mL for 6
weeks.[12]

Long-acting injectable
formulation maintains

250 mg/kg (IM LAI) 391 (AUCO-6wks) <1 plasma concentrations
=36 ng/mL for >6
weeks.[12]

Experimental Protocols

Detailed methodologies for key experiments involving Tbaj-876 administration in animal
models are provided below.

Murine Model of Tuberculosis Infection and Drug
Administration

This protocol outlines the establishment of a chronic tuberculosis infection in mice and the
subsequent oral administration of Thaj-876.
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Experimental Workflow
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Caption: Workflow for in vivo efficacy testing of Thaj-876.

1. Animal Model:

e Species: BALB/c mice.

¢ Health Status: Specific-pathogen-free.

2. Infection:

» Bacterial Strain:Mycobacterium tuberculosis H37Rv, Beijing VN 2002-1585, or relevant
mutant strains.[3][11]

« Infection Route: Low-dose aerosol infection to deliver approximately 100 bacilli to the lungs.

» Post-infection Period: Allow the infection to establish for 2 weeks before initiating treatment.
[11]

3. Drug Formulation and Administration:

o Formulation: Tbhaj-876 is typically formulated in an aqueous vehicle for oral administration. A
common vehicle is 20% Captisol®.

¢ Administration Route: Oral gavage.[11]

e Volume: 0.2 mL.[11]

e Dosing Schedule: Once daily, 5 days per week.[11]
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» Dose Range: Doses ranging from 1.6 mg/kg to 25 mg/kg have been evaluated.[11]
4. Efficacy Assessment:
o Endpoint: Bacterial load in the lungs, measured as colony-forming units (CFU).

e Procedure:

[e]

At predetermined time points (e.g., after 1 and 2 months of treatment), euthanize mice.
o Aseptically remove the lungs.

o Homogenize the lungs in phosphate-buffered saline (PBS).

o Prepare serial dilutions of the lung homogenates.

o Plate the dilutions on Middlebrook 7H11 agar supplemented with OADC.

o Incubate plates at 37°C for 3-4 weeks.

o Count the colonies to determine the CFU per lung.

Pharmacokinetic Analysis in Mice

This protocol describes the procedure for collecting plasma samples from mice following Thaj-
876 administration to determine its pharmacokinetic profile.

1. Dosing:

Administer Thaj-876 orally or via the desired route at the specified dose.

N

. Blood Collection:

Time Points: Collect blood samples at various time points post-dosing (e.g., 0.5, 1, 2, 4, 8, 24
hours).

Method: Collect blood via submandibular or cardiac puncture into tubes containing an
anticoagulant (e.g., EDTA).
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» Plasma Separation: Centrifuge the blood samples to separate the plasma.
3. Sample Processing and Analysis:
o Storage: Store plasma samples at -80°C until analysis.

o Analytical Method: Quantify the concentrations of Thaj-876 and its major active metabolite,
M3, in plasma using a validated liquid chromatography-tandem mass spectrometry (LC-
MS/MS) method.[13]

4. Data Analysis:

» Use pharmacokinetic software to calculate key parameters such as AUC (Area Under the
Curve), Cmax (maximum concentration), and t1/2 (half-life).

Safety and Metabolism

Tbaj-876 has a more favorable preclinical safety profile compared to bedaquiline, with a lower
potential for cardiotoxicity (QTc interval prolongation).[2][14][15] Preclinical studies in rats and
dogs have shown an acceptable toxicological and tolerability profile.[1][16]

Tbaj-876 is metabolized, with M3 being a major active metabolite that contributes significantly
to the overall bactericidal activity.[11][13] The exposure to M3 can be 2.2 to 3.6-fold higher than
the parent compound following Thaj-876 administration in mice.[11][13] Researchers should
consider quantifying both Thaj-876 and M3 in pharmacokinetic and pharmacodynamic studies
to fully understand the drug's activity.[13]

Conclusion

Tbaj-876 is a promising new anti-tuberculosis agent with superior potency and an improved
safety profile over bedaquiline. The data and protocols presented here provide a foundation for
researchers to design and execute preclinical studies to further evaluate the efficacy and
pharmacokinetics of Tbaj-876 in various animal models of tuberculosis. Careful consideration
of the experimental design, including the choice of animal model, dosing regimen, and
analytical methods, will be crucial for the successful translation of these preclinical findings to
clinical applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Pharmacokinetics and safety of TBAJ-876, a novel antimycobacterial diarylquinoline, in
healthy subjects - PMC [pmc.ncbi.nim.nih.gov]

2. thalliance.org [tballiance.org]

3. Comparative Efficacy of the Novel Diarylquinoline TBAJ-876 and Bedaquiline against a
Resistant Rv0678 Mutant in a Mouse Model of Tuberculosis - PubMed
[pubmed.ncbi.nim.nih.gov]

4. researchgate.net [researchgate.net]

5. Re-Understanding the Mechanisms of Action of the Anti-Mycobacterial Drug Bedaquiline -
ProQuest [proquest.com]

6. TBAJ-876 Retains Bedaquiline's Activity against Subunits ¢ and € of Mycobacterium
tuberculosis F-ATP Synthase - PubMed [pubmed.ncbi.nim.nih.gov]

7. researchgate.net [researchgate.net]

8. mdpi.com [mdpi.com]

9. journals.asm.org [journals.asm.org]

10. journals.asm.org [journals.asm.org]

11. academic.oup.com [academic.oup.com]
12. croiconference.org [croiconference.org]

13. Relative Contributions of the Novel Diarylquinoline TBAJ-876 and its Active Metabolite to
the Bactericidal Activity in a Murine Model of Tuberculosis - PubMed
[pubmed.ncbi.nim.nih.gov]

14. mdpi.com [mdpi.com]

15. Synthetic Studies to Help Elucidate the Metabolism of the Preclinical Candidate TBAJ-
876-A Less Toxic and More Potent Analogue of Bedaquiline - PubMed
[pubmed.ncbi.nim.nih.gov]

16. journals.asm.org [journals.asm.org]

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b15565333?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC11460996/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11460996/
https://www.tballiance.org/news-tb-alliance-launches-five-country-phase-2-clinical-trial-evaluating-next-generation-tb-drug/
https://pubmed.ncbi.nlm.nih.gov/34570644/
https://pubmed.ncbi.nlm.nih.gov/34570644/
https://pubmed.ncbi.nlm.nih.gov/34570644/
https://www.researchgate.net/publication/354875175_Comparative_Efficacy_of_the_Novel_Diarylquinoline_TBAJ-876_and_Bedaquiline_against_a_Resistant_Rv0678_Mutant_in_a_Mouse_Model_of_Tuberculosis
https://www.proquest.com/openview/cfa6c656c4821092510dd0b72219a968/1?pq-origsite=gscholar&cbl=2032437
https://www.proquest.com/openview/cfa6c656c4821092510dd0b72219a968/1?pq-origsite=gscholar&cbl=2032437
https://pubmed.ncbi.nlm.nih.gov/31358589/
https://pubmed.ncbi.nlm.nih.gov/31358589/
https://www.researchgate.net/publication/334781941_TBAJ-876_Retains_Bedaquiline's_Activity_against_Subunits_c_and_e_of_Mycobacterium_tuberculosis_F-ATP_Synthase
https://www.mdpi.com/2079-6382/8/4/261
https://journals.asm.org/doi/10.1128/aac.01412-21
https://journals.asm.org/doi/10.1128/aac.01191-19
https://academic.oup.com/jid/article/230/6/e1366/7701249
https://www.croiconference.org/wp-content/uploads/sites/2/posters/2024/881.pdf
https://pubmed.ncbi.nlm.nih.gov/38941358/
https://pubmed.ncbi.nlm.nih.gov/38941358/
https://pubmed.ncbi.nlm.nih.gov/38941358/
https://www.mdpi.com/1420-3049/25/6/1423
https://pubmed.ncbi.nlm.nih.gov/32245020/
https://pubmed.ncbi.nlm.nih.gov/32245020/
https://pubmed.ncbi.nlm.nih.gov/32245020/
https://journals.asm.org/doi/10.1128/aac.00613-24
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e To cite this document: BenchChem. [Application Notes and Protocols for Thaj-876
Administration in Animal Models]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15565333/docs#application-notes-and-protocols-for-
tbaj-876-administration-in-animal-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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